N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-methoxy-4-methylsulfanylbenzamide
• InChI: InChI=1S/C18H21NO2S/c1-5-13-8-6-7-12(2)17(13)19-18(20)15-10-9-14(22-4)11-16(15)21-3/h6-11H,5H2,1-4H3,(H,19,20)
• InChI Key: FRSLDMVBXOMFQT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C2=C(C=C(C=C2)SC)OC)C
• Molecular Formula: C18H21NO2S
• Molecular Weight: 315.4 g/mol

Description

N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide, also known as NS8593, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been found to possess a range of pharmacological properties, including ion channel modulation, anti-inflammatory activity, and neuroprotective effects.

Mechanism of Action

N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide exerts its pharmacological effects by modulating the activity of ion channels, particularly the SK channels, which are involved in regulating neuronal excitability and synaptic transmission. N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide binds to the calmodulin-binding site of SK channels and enhances their activity, leading to increased K+ efflux and hyperpolarization of the cell membrane. This, in turn, leads to decreased neuronal excitability and synaptic transmission.
Biochemical and Physiological Effects:
N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide has been found to have a range of biochemical and physiological effects, including modulation of ion channels, anti-inflammatory activity, and neuroprotective effects. N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide has also been found to have antiarrhythmic effects by modulating the ion channels involved in cardiac action potential generation and propagation.

Advantages and Limitations for Lab Experiments

N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide has several advantages for lab experiments, including its synthetic availability, high potency, and selectivity for SK channels. However, N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide has some limitations, including its poor solubility in aqueous solutions, which can make it difficult to use in some experimental protocols.

Future Directions

N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide has a wide range of potential therapeutic applications, and several future directions for its research can be explored. One potential area of research is the development of N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide-based drugs for the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. Another potential area of research is the development of N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide-based drugs for the treatment of cardiac arrhythmias. Additionally, the anti-inflammatory and immunomodulatory effects of N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide suggest that it may have potential applications in the treatment of inflammatory diseases such as colitis and rheumatoid arthritis.

Synthesis Methods

The synthesis of N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide involves the reaction of 2-ethyl-6-methylphenylamine with 2-methoxy-4-(methylthio)benzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain pure N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide.

Scientific Research Applications

N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, cardiology, and immunology. In neuroscience, N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide has been found to modulate ion channels, including the small-conductance Ca2+-activated K+ (SK) channels, which are involved in regulating neuronal excitability and synaptic transmission. N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide has also been found to have neuroprotective effects in animal models of neurodegenerative diseases such as Parkinson's and Alzheimer's.
In cardiology, N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide has been found to have antiarrhythmic effects by modulating the ion channels involved in cardiac action potential generation and propagation. N-(2-ethyl-6-methylphenyl)-2-methoxy-4-(methylthio)benzamide has also been found to have anti-inflammatory effects in animal models of inflammatory diseases such as colitis.